Cas no 1551033-86-3 (5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile)

• Product Name: 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile
• CAS No: 1551033-86-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 4818946
• Update Time: 2025-05-24

5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H9N3O/c11-4-3-10-13-8-5-7(6-12)1-2-9(8)14-10/h1-2,5H,3,6,12H2
• InChI Key： BCUJBIKLZCXTBF-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC2C=C(CN)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 0.3
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile

Introduction to 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile (CAS No. 1551033-86-3)

5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile, with the chemical identifier CAS No. 1551033-86-3, is a versatile intermediate compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound combines the structural features of benzo[d]oxazole with an amine and nitrile functional group, making it a valuable building block for the synthesis of more complex molecules. Its unique structural framework and reactivity profile have positioned it as a key candidate in the development of novel therapeutic agents and advanced materials.

The benzo[d]oxazole core is a well-studied scaffold in medicinal chemistry, known for its broad spectrum of biological activities. It is commonly found in various pharmaceuticals, including those targeting neurological disorders, infectious diseases, and cancer. The presence of an amine group at the 5-position and a nitrile group at the 2-position in 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile introduces additional functional handles that can be selectively modified through various chemical reactions. This flexibility allows researchers to tailor the compound for specific applications, such as drug discovery, catalysis, and material science.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Benzo[d]oxazole derivatives have emerged as promising candidates due to their ability to disrupt PPIs through binding to specific pockets on target proteins. The amine group in 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile provides a nucleophilic site for covalent bond formation, which can enhance binding affinity and selectivity. Furthermore, the nitrile group can participate in hydrogen bonding or act as a ligand for metal ions, further expanding its utility in designing targeted inhibitors.

One of the most compelling aspects of 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile is its potential in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often overexpressed or mutated in various diseases, particularly cancer. By leveraging the benzo[d]oxazole scaffold, researchers have designed molecules that can selectively inhibit specific kinases without affecting others. The amine and nitrile groups provide multiple interaction points with the kinase active site, allowing for the development of potent and selective inhibitors. Recent studies have shown that derivatives of benzo[d]oxazole can modulate kinase activity by binding to ATP-binding pockets or allosteric sites, thereby disrupting downstream signaling cascades.

The synthesis of 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzoylacetonitriles and ammonia derivatives, followed by functional group transformations to introduce the amine and nitrile groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity. The availability of high-quality starting materials and well-established synthetic protocols has made 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile accessible to both academic researchers and industrial chemists.

In addition to its pharmaceutical applications, 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile has shown promise in material science. Its ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in gas storage, catalysis, and sensing technologies. The benzo[d]oxazole moiety acts as a ligand that can selectively bind to transition metals, while the amine and nitrile groups provide additional coordination sites. This unique property allows for the design of highly tunable materials with tailored functionalities.

The biological activity of 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, it has shown promise in treating neurodegenerative diseases by protecting against oxidative stress and preventing protein aggregation. The amine group plays a critical role in these interactions by forming hydrogen bonds with biological targets, while the nitrile group can participate in redox reactions that are relevant to disease mechanisms.

The development of novel drug candidates often involves computational modeling and high-throughput screening (HTS) to identify promising hits. 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile has been used as a scaffold in virtual screening campaigns to identify compounds with enhanced binding affinity for target proteins. Its structural features make it an ideal candidate for docking studies, where it can be positioned within binding pockets to assess potential interactions. Such computational approaches have accelerated the discovery process by allowing researchers to predict biological activity before conducting expensive wet-lab experiments.

The safety profile of 5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile is another important consideration in its application. While preliminary studies suggest that it is well-tolerated at moderate doses, further toxicological assessments are necessary to fully understand its potential risks. Researchers are employing modern toxicological testing methods, including cell-based assays and animal models, to evaluate its safety profile comprehensively. These studies are essential for ensuring that any future drug candidates derived from this compound meet stringent safety standards before entering clinical trials.

In conclusion,5-(Aminomethyl)benzo[d]oxazole-2-acetonitrile (CAS No. 1551033-86-3) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features enable diverse applications ranging from drug discovery to advanced material design。The combination of an amine group at the 5-position and a nitrile group at the 2-position provides multiple functional handles for chemical modification，making it a valuable intermediate for synthesizing complex molecules。Recent advances in computational modeling，high-throughput screening，and synthetic chemistry have further enhanced its utility，opening new avenues for innovation。As research continues，the full therapeutic и material potential của this compound will likely be uncovered，leading to groundbreaking developments across multiple scientific disciplines。